![molecular formula C20H26FN3O B2398462 3-[(1-Cyclopentylpiperidin-4-yl)methyl]-7-fluoro-2-methylquinazolin-4-one CAS No. 2415630-71-4](/img/structure/B2398462.png)
3-[(1-Cyclopentylpiperidin-4-yl)methyl]-7-fluoro-2-methylquinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(1-Cyclopentylpiperidin-4-yl)methyl]-7-fluoro-2-methylquinazolin-4-one is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is also known as CPFMQ and is a member of the quinazolinone family of compounds. CPFMQ has been extensively studied for its biological and pharmacological activities, which make it a promising candidate for drug development.
Mechanism of Action
The mechanism of action of CPFMQ involves its binding to specific receptors in the body. CPFMQ has been shown to have a high affinity towards the sigma-1 receptor, which plays a crucial role in various physiological processes, including pain perception, neuronal signaling, and cell survival. CPFMQ has also been shown to bind to other receptors, including the dopamine transporter and the serotonin transporter, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
CPFMQ has been shown to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of intracellular calcium levels, and the inhibition of cell proliferation. CPFMQ has also been shown to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
CPFMQ has several advantages for use in lab experiments, including its high potency and selectivity towards specific receptors. CPFMQ also exhibits good solubility in water and organic solvents, making it easy to handle and use in various experimental setups. However, CPFMQ also has some limitations, including its high cost and limited availability, which may hinder its widespread use in research.
Future Directions
There are several future directions for research involving CPFMQ, including the development of novel drugs based on its structure and pharmacological properties. CPFMQ could also be used as a tool for studying the role of specific receptors in various physiological processes. Further research is also needed to explore the potential therapeutic applications of CPFMQ in various diseases, including cancer, neurological disorders, and cardiovascular diseases.
Synthesis Methods
The synthesis of CPFMQ involves several steps, including the reaction between 7-fluoro-2-methylquinazolin-4-one and 1-cyclopentylpiperidine. The reaction is carried out in the presence of a suitable solvent and a catalyst, which results in the formation of CPFMQ. The synthesis of CPFMQ has been optimized to enhance the yield and purity of the compound.
Scientific Research Applications
CPFMQ has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. CPFMQ has been shown to exhibit potent binding affinity towards certain receptors, making it a promising candidate for drug development. CPFMQ has also been studied for its potential use in the treatment of various diseases, including cancer, neurological disorders, and cardiovascular diseases.
properties
IUPAC Name |
3-[(1-cyclopentylpiperidin-4-yl)methyl]-7-fluoro-2-methylquinazolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26FN3O/c1-14-22-19-12-16(21)6-7-18(19)20(25)24(14)13-15-8-10-23(11-9-15)17-4-2-3-5-17/h6-7,12,15,17H,2-5,8-11,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCMHINNXWGUFSF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC(=C2)F)C(=O)N1CC3CCN(CC3)C4CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26FN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.